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Compound of Interest

Compound Name: 2-Methylbenzoxazole

Cat. No.: B1214174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, toxicity, and handling of 2-
Methylbenzoxazole (CAS No. 95-21-6). The information is intended to support risk

assessment and ensure safe laboratory practices for professionals in research and drug

development. All quantitative data is summarized for clarity, and where available, experimental

methodologies are described.

Chemical and Physical Properties
2-Methylbenzoxazole is a colorless to yellow liquid.[1] It is characterized as a member of the

class of 1,3-benzoxazoles, which are heterocyclic aromatic compounds.[2][3] This compound is

sparingly soluble in water but shows greater solubility in organic solvents such as ethanol,

methanol, and dichloromethane.[4]
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Property Value Source(s)

Molecular Formula C₈H₇NO [1][5]

Molecular Weight 133.15 g/mol [1][2][5]

CAS Number 95-21-6 [1][5]

Appearance Colorless to yellow liquid [1][4]

Melting Point 2 - 10 °C (35.6 - 50 °F) [1][6][7]

Boiling Point 178 - 200 °C (352.4 - 392 °F) [1][6][7]

Density 1.121 - 1.1365 g/cm³ [1][6][7]

Vapor Pressure 0.5 mmHg at 25 °C [1]

Vapor Density 4.59 [1][8]

Flash Point 75 °C (167 °F) - closed cup [5][7]

Refractive Index 1.548 - 1.550 at 20 °C [6][7]

Solubility

Sparingly soluble in water;

soluble in organic solvents.[2]

[4]

[2][4]

Hazard Identification and GHS Classification
2-Methylbenzoxazole is classified as a hazardous chemical. It is a combustible liquid and is

harmful if swallowed, in contact with skin, or inhaled.[8][9] It is also a severe skin and eye

irritant.[1][2]
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Hazard Class Category Hazard Statement GHS Pictogram(s)

Flammable liquids 3/4

H226/H227:

Flammable liquid and

vapor / Combustible

liquid

🔥

Acute toxicity, Oral 4
H302: Harmful if

swallowed
❗

Acute toxicity, Dermal 4
H312: Harmful in

contact with skin
❗

Skin

corrosion/irritation
2

H315: Causes skin

irritation
❗

Serious eye

damage/eye irritation
1/2

H318/H319: Causes

serious eye damage /

Causes serious eye

irritation

corrosive, ❗

Acute toxicity,

Inhalation
4

H332: Harmful if

inhaled
❗

Specific target organ

toxicity – single

exposure

3
H335: May cause

respiratory irritation
❗

GHS classification data sourced from multiple safety data sheets.[2][5][7][8][9]
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Physical Hazards
Health Hazards

Flammable Liquid
(Category 3/4)

Acute Toxicity
(Oral, Dermal, Inhalation)

(Category 4)

Skin Irritation
(Category 2)

Serious Eye Damage/Irritation
(Category 1/2)

STOT - Single Exposure
(Respiratory Irritation)

(Category 3)

2-Methylbenzoxazole

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 2-Methylbenzoxazole.

Handling and Storage
Avoid contact with skin and eyes, and avoid inhalation of vapors or mist. [10]* Keep away

from heat, sparks, open flames, and other sources of ignition. [10]* Take measures to

prevent the buildup of electrostatic charge. [10]* Wash hands thoroughly after handling and
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before breaks. [10]* Store in a cool, dry, well-ventilated area away from incompatible

substances. [1]* Keep containers tightly closed and protected from light. [1][10]*

Incompatible with strong oxidizing agents, direct light, and heat. [1]

First Aid and Emergency Procedures
In case of accidental exposure, immediate medical attention is required. The following workflow

outlines the appropriate first aid measures.

Routes of Exposure and First Aid

Accidental Exposure
to 2-Methylbenzoxazole

Inhalation:
Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

Skin Contact:
Immediately flush skin with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

Eye Contact:
Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.

Ingestion:
Do NOT induce vomiting. Rinse mouth and drink 2-4 cupfuls of milk or water if conscious. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First Aid Procedures for Accidental Exposure.

Fire-Fighting Measures
Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish fires.

[10]* Wear a self-contained breathing apparatus (SCBA) and full protective gear. [1]* During

a fire, irritating and highly toxic gases such as nitrogen oxides and carbon monoxide may be

generated. [1][8]
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Accidental Release Measures
Remove all sources of ignition and evacuate personnel to a safe area. [10]* Ensure

adequate ventilation. [10]* Use personal protective equipment. [10]* Prevent further leakage

or spillage if safe to do so. Do not let the product enter drains. [10]* Contain the spillage and

collect with an electrically protected vacuum cleaner or by wet-brushing and place it in a

suitable container for disposal. [10]

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures. [1]It is sensitive to

light. [1][8]* Conditions to Avoid: Heat, flames, sparks, and exposure to light. [8][10]*

Incompatible Materials: Strong oxidizing agents. [1]* Hazardous Decomposition Products:

Nitrogen oxides, carbon monoxide, and carbon dioxide. [1][8]

Ecotoxicological Information
There is limited data available on the ecotoxicity of 2-Methylbenzoxazole. It is advised not to

empty it into drains. [8]Due to its low water solubility, it is not likely to be mobile in the

environment and may persist. [8]

Ecotoxicity Endpoint Result Source(s)

Toxicity to fish No data available [9]

Toxicity to daphnia and other

aquatic invertebrates
No data available [9]

| Toxicity to algae | No data available | [9]|

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

hazardous waste regulations. [8]

Conclusion
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2-Methylbenzoxazole is a versatile chemical intermediate with significant applications in

research and development. However, it presents several health and safety hazards that

necessitate careful handling and adherence to stringent safety protocols. It is a combustible

liquid and is acutely toxic via oral, dermal, and inhalation routes. Furthermore, it is a severe

skin and eye irritant. While some toxicological data is available, there are notable gaps in the

literature regarding its mechanism of action in mammals and its ecotoxicological profile.

Researchers and drug development professionals must exercise caution, utilize appropriate

personal protective equipment, and work in well-controlled environments to mitigate the risks

associated with its use.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive risk assessment. Always consult the most current Safety Data Sheet

(SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methylbenzoxazole: A Technical Guide to Safety,
Toxicity, and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214174#2-methylbenzoxazole-safety-toxicity-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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